Cas no 870779-02-5 (2,6-Difluoro-3-methoxyphenylboronic acid)

2,6-Difluoro-3-methoxyphenylboronic acid structure
870779-02-5 structure
Product Name:2,6-Difluoro-3-methoxyphenylboronic acid
CAS No:870779-02-5
MF:C7H7BF2O3
MW:187.936489343643
MDL:MFCD06657880
CID:720318
PubChem ID:24883699
Update Time:2024-12-09

2,6-Difluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluoro-3-methoxyphenylboronic acid
    • 2,6-Difluoro-3-methoxyphenylboronic acid(Contains varying amounts of anhydride)
    • 2,6-DIFLUORO-3-METHOXYBENZENEBORONIC ACID
    • 2,6-Difluoro-5-methoxyphenylboronic acid
    • Boronic acid,B-(2,6-difluoro-3-methoxyphenyl)-
    • (2,6-difluoro-3-methoxyphenyl)boronic acid
    • 2,6-Difluoro-3-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
    • PubChem9567
    • (2,6-difluoro-3-methoxy-phenyl)boronic Acid
    • WSRQWTCBDHWVGY-UHFFFAOYSA-N
    • SBB071165
    • FCH932146
    • PC10334
    • VB10212
    • TRA0094830
    • CD
    • B-(2,6-Difluoro-3-methoxyphenyl)boronic acid (ACI)
    • Boronic acid, (2,6-difluoro-3-methoxyphenyl)- (9CI)
    • AB25710
    • DB-010332
    • CS-W016836
    • 2,6-Difluoro-3-methoxyphenylboronicacid
    • Z1203162313
    • DTXSID50382449
    • SCHEMBL319245
    • 2,6-Difluoro-3-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
    • 2,6-Difluoro-3-methoxyphenylboronic acid, >=95%
    • D5006
    • N11946
    • EN300-7372667
    • PS-9516
    • AKOS006222516
    • 2,6-difluoro-3-methoxyphenyl boronic acid
    • MFCD06657880
    • 870779-02-5
    • J-507465
    • 2,6-difluoro-3-methoxy-phenylboronic acid
    • MDL： MFCD06657880
    • Inchi： 1S/C7H7BF2O3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3,11-12H,1H3
    • InChI Key： WSRQWTCBDHWVGY-UHFFFAOYSA-N
    • SMILES： FC1C(B(O)O)=C(F)C(OC)=CC=1

Computed Properties

  • Exact Mass: 188.04600
  • Monoisotopic Mass: 188.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.35
  • Melting Point: 104-114 °C (lit.)
  • Boiling Point: 332.7°C at 760 mmHg
  • Flash Point: 155°C
  • Refractive Index: 1.485
  • PSA: 49.69000
  • LogP: -0.34680

2,6-Difluoro-3-methoxyphenylboronic acid Security Information

2,6-Difluoro-3-methoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,6-Difluoro-3-methoxyphenylboronic acid Pricemore >>

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abcr
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2,6-Difluoro-3-methoxybenzeneboronic acid; .
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2,6-Difluoro-3-methoxyphenylboronic acid Production Method

Production Method 1

202865-59-6 202865-59-6
870779-02-5 870779-02-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 20 min, -78 °C
1.2 Reagents: Triisopropyl borate ;  1 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  -78 °C → rt
Reference
Synthetic chemistry-led creation of a difluorinated biaryl ether non-nucleoside reverse transcriptase inhibitor
Jones, Lyn H.; et al, Organic & Biomolecular Chemistry, 2007, 5(21), 3431-3433

2,6-Difluoro-3-methoxyphenylboronic acid Raw materials

2,6-Difluoro-3-methoxyphenylboronic acid Preparation Products

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